Cas no 1798512-65-8 (4-[1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylazetidin-3-yl]oxy-6-methylpyran-2-one)

• Product Name: 4-[1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylazetidin-3-yl]oxy-6-methylpyran-2-one
• CAS No: 1798512-65-8
• MF: C₁₆H₁₃ClF₃NO₅S
• MW: 423.791332960129
• CID: 5375665
• Update Time: 2025-10-19

4-[1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylazetidin-3-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylazetidin-3-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C16H13ClF3NO5S/c1-9-4-10(5-15(22)25-9)26-11-7-21(8-11)27(23,24)12-2-3-14(17)13(6-12)16(18,19)20/h2-6,11H,7-8H2,1H3
• InChI Key： GXECTPVFNWPGHQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(S(C3=CC=C(Cl)C(C(F)(F)F)=C3)(=O)=O)C2)=C1

Additional information on 4-[1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylazetidin-3-yl]oxy-6-methylpyran-2-one

4-[1-[4-Chloro-3-(Trifluoromethyl)Phenyl]Sulfonylazetidin-3-Yl]Oxy-6-Methylpyran-2-One: A Comprehensive Overview

The compound with CAS No 1798512-65-8, commonly referred to as 4-[1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylazetidin-3-yl]oxy-6-methylpyran-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which combines a sulfonylazetidine moiety with a pyranone ring system, making it a unique candidate for various applications.

Sulfonylazetidine is a key structural component of this compound, characterized by its four-membered ring containing sulfur and nitrogen atoms. This moiety is known for its stability and reactivity, making it a valuable building block in organic synthesis. The 4-chloro-3-(trifluoromethyl)phenyl group attached to the sulfonylazetidine further enhances the molecule's electronic properties, contributing to its potential in drug design and catalysis.

The pyranone ring system in this compound is another critical feature. Pyranones are cyclic ketones with a six-membered ring containing one oxygen atom, and they are widely used in the synthesis of bioactive molecules due to their ability to form hydrogen bonds and participate in various chemical reactions. The presence of a methyl group at the 6-position of the pyranone ring adds to the molecule's versatility, influencing its solubility and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems. The sulfonylazetidine moiety has been shown to exhibit significant activity against certain proteases, making it a promising candidate for antiviral and anticancer drug development.

In addition to its pharmaceutical applications, this compound has also been investigated for its use in advanced materials science. The trifluoromethyl group introduces fluorine into the molecule, which can enhance its thermal stability and electronic properties. This makes it an attractive option for applications in polymer chemistry and nanotechnology.

The synthesis of 4-[1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylazetidin-3-yl]oxy-6-methylpyran-2-one involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the sulfonylazetidine ring through cyclization reactions and the subsequent attachment of the pyranone moiety via nucleophilic substitution or coupling reactions.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications. Researchers have demonstrated that by altering substituents on the phenyl ring or modifying the pyranone system, it is possible to fine-tune the molecule's properties for specific applications. This flexibility underscores its potential as a versatile platform for chemical innovation.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendliness. Initial findings suggest that it exhibits moderate biodegradation rates under aerobic conditions, making it a potentially sustainable option for industrial applications.

In conclusion, 4-[1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylazetidin-3-yl]oxy-6-methylpyran-2-one represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future research and development efforts.